Cas no 108132-57-6 (Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-)
108132-57-6 structure
Product Name:Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-
CAS No:108132-57-6
MF:C15H18N2O4
MW:290.314424037933
CID:213550
PubChem ID:737529
Update Time:2025-04-19
Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-
- (3,5-dimethylpyrazol-1-yl)-(3,4,5-trimethoxyphenyl)methanone
- (3,5-Dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)methanone
- (3,5-Dimethyl-pyrazol-1-yl)-(3,4,5-trimethoxy-phenyl)-methanone
- HMS2397L09
- MLS000105210
- Oprea1_867285
- SCHEMBL18131009
- BRN 5969684
- CHEMBL1564861
- F0890-0439
- BIM-0015725.P001
- Pyrazole, 3,5-dimethyl-1-(3,4,5-trimethoxybenzoyl)-
- SR-01000446738
- AB00077001-01
- DTXSID20148418
- SMR000102091
- Oprea1_435505
- AKOS000647371
- Cambridge id 5257601
- CBMicro_015933
- 3,5-Dimethyl-1-(3,4,5-trimethoxybenzoyl)pyrazole
- 108132-57-6
- 3,5-DIMETHYL-1-(3,4,5-TRIMETHOXYBENZOYL)-1H-PYRAZOLE
- SR-01000446738-1
- EU-0039791
-
- Inchi: 1S/C15H18N2O4/c1-9-6-10(2)17(16-9)15(18)11-7-12(19-3)14(21-5)13(8-11)20-4/h6-8H,1-5H3
- InChI Key: KUFQYQWVZDXHJN-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)C(N1C(C)=CC(C)=N1)=O)OC)OC
Computed Properties
- Exact Mass: 290.12674
- Monoisotopic Mass: 290.126657
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.6
- XLogP3: 2.5
Experimental Properties
- Density: 1.18
- Boiling Point: 469°Cat760mmHg
- Flash Point: 237.4°C
- Refractive Index: 1.546
- PSA: 62.58
- LogP: 2.21420
Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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